N-(2-fluorophenyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H16FN3O2/c1-10(2)13-7-15(21)19(9-17-13)8-14(20)18-12-6-4-3-5-11(12)16/h3-7,9-10H,8H2,1-2H3,(H,18,20)
• InChI Key: CZAKIOMCLYVNJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

“N-(2-fluorophenyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide” is a chemical compound with the molecular formula C15H16FN3O2. It is not intended for human or veterinary use and is primarily used for research purposes.

Scientific Research Applications

Radiosynthesis and Imaging Applications

• The synthesis and application of fluorine-18 labeled compounds, similar in structure to the compound , for imaging the translocator protein (18 kDa) with positron emission tomography (PET) have been explored. This application is crucial for understanding neuroinflammatory processes and potentially for diagnosing and studying diseases like Alzheimer's and cancer (Dollé et al., 2008).

Antiviral and Antibacterial Applications

• Compounds structurally related to "N-(2-fluorophenyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide" have shown potential in antiviral applications, including the inhibition of SARS-CoV-2 protein, which is crucial for the development of COVID-19 treatments. These findings emphasize the importance of molecular structure analysis, spectroscopic characterization, and the potential for drug development (Mary et al., 2020).
• Similarly, compounds with related structures have been synthesized and evaluated for their antibacterial activity against various resistant Gram-positive and Gram-negative bacteria, highlighting their potential in addressing antimicrobial resistance (Varshney et al., 2009).

Antitumor Activities

• The exploration of compounds with similar structural components for antitumor activities has been documented, indicating the potential for cancer treatment applications. These compounds have shown selective anti-tumor activities, suggesting the significance of further research in this area (Jing, 2011).

Herbicidal Activities

• Research into compounds with a similar structure has also indicated potential applications in agriculture, particularly as herbicides. These studies have shown that certain compounds can effectively control dicotyledonous weeds, offering a pathway for developing new herbicidal agents (Wu et al., 2011).